Cas no 2680549-70-4 (3-(3,5-Dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(3,5-Dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680549-70-4
• MF: C₁₁H₈Br₂F₃NO₃
• MW: 418.989332199097
• CID: 5620517
• PubChem ID: 165937973
• Update Time: 2025-08-02

3-(3,5-Dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2680549-70-4
• EN300-28303881
• 3-(3,5-Dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H8Br2F3NO3/c12-6-1-5(2-7(13)4-6)3-8(9(18)19)17-10(20)11(14,15)16/h1-2,4,8H,3H2,(H,17,20)(H,18,19)
• InChI Key： KTVPRZMUKULJQL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(C(=O)O)NC(C(F)(F)F)=O)Br

Computed Properties

• Exact Mass: 418.88025g/mol
• Monoisotopic Mass: 416.88230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3,5-Dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

3-(3,5-Dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic Acid: A Comprehensive Overview

3-(3,5-Dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid, also known by its CAS number 2680549-70-4, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a dibromophenyl group and a trifluoroacetamido substituent. The combination of these groups imparts distinctive chemical properties that make it an interesting subject for scientific investigation.

The compound's structure is particularly notable for its dibromophenyl group, which contributes to its stability and reactivity. The presence of bromine atoms in the aromatic ring enhances the compound's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Additionally, the trifluoroacetamido group introduces fluorine atoms into the molecule, which are known for their electronegativity and ability to influence the physical and chemical properties of compounds.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive molecules. For instance, the compound has been used as a precursor in the development of novel antibiotics and anticancer agents. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis, a critical area in pharmaceutical research.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. The combination of bromine and fluorine atoms in its structure makes it a promising candidate for use in flame-retardant materials. Recent research has demonstrated that derivatives of this compound can significantly enhance the fire-resistant properties of polymers without compromising their mechanical integrity.

The synthesis of 3-(3,5-Dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid involves a multi-step process that requires precise control over reaction conditions. The first step typically involves the bromination of a phenyl ring using bromine gas under specific conditions. This is followed by the introduction of the trifluoroacetamido group through an acylation reaction. The final step involves purification to ensure high purity levels suitable for advanced applications.

One of the most recent advancements in understanding this compound is its application in green chemistry. Scientists have developed eco-friendly methods for synthesizing this compound using biodegradable catalysts and renewable feedstocks. These methods not only reduce environmental impact but also lower production costs, making the compound more accessible for industrial applications.

In conclusion, 3-(3,5-Dibromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No: 2680549-70-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, materials science, and green chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.